Cas no 2228810-04-4 (1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2228810-04-4
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6155340
• PubChem ID: 165633805
• Update Time: 2025-10-29

1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• EN300-1942977
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-2-ol
• 2228810-04-4

• Inchi： 1S/C10H10F4O/c1-6(15)4-7-2-3-8(9(11)5-7)10(12,13)14/h2-3,5-6,15H,4H2,1H3
• InChI Key： IPWSHCIDQQECES-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC(C)O

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol

Introduction to 1-3-Fluoro-4-(Trifluoromethyl)phenylpropan-2-ol (CAS No. 2228810-04-4)

1-3-Fluoro-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228810-04-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of fluoroalkylated phenylpropanols, which are known for their diverse applications in drug discovery and development.

The molecular structure of 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol features a fluoro-substituted phenyl ring and a trifluoromethyl group, both of which contribute to its distinctive chemical and biological properties. The presence of these functional groups imparts enhanced lipophilicity and metabolic stability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol in the treatment of neurological disorders, particularly in the context of Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system (CNS) disorders. Additionally, its ability to modulate specific neurotransmitter systems, such as the cholinergic and dopaminergic pathways, has been demonstrated in preclinical models.

In the realm of cancer research, 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways.

The pharmacokinetic profile of 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol has also been extensively studied. Its high oral bioavailability and favorable distribution properties make it suitable for both oral and parenteral administration. Moreover, its low toxicity profile and minimal side effects have been observed in animal models, suggesting its safety for further clinical evaluation.

In addition to its therapeutic potential, 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol has been explored as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets has made it valuable for probing cellular signaling pathways and validating novel therapeutic targets. This application is particularly relevant in the context of drug discovery, where understanding the molecular mechanisms underlying disease states is crucial.

The synthesis of 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol involves multi-step organic reactions, including fluorination and trifluoromethylation processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, facilitating its availability for research purposes. These synthetic strategies often involve the use of transition metal catalysts and green chemistry principles to minimize environmental impact.

In conclusion, 1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228810-04-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an exciting candidate for further investigation in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.